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Compound of Interest

Compound Name: Sarcosine-15N

Cat. No.: B15143818

An In-depth Technical Guide to Sarcosine-15N

Introduction

Sarcosine-15N is the stable isotope-labeled form of sarcosine, also known as N-methylglycine.
[1] Sarcosine itself is an endogenous amino acid derivative that functions as an intermediate in
the metabolism of choline and methionine and their subsequent conversion to glycine.[2][3] The
incorporation of the heavy nitrogen isotope (*>N) in place of the natural abundance *N provides
a distinct mass signature, making Sarcosine-15N an invaluable tool for researchers,
particularly in the fields of metabolomics, neuroscience, and drug development.

Stable isotope labeling offers a non-radioactive method for tracing and quantifying molecules in
complex biological systems.[4] Sarcosine-15N is frequently employed as an internal standard
in mass spectrometry-based applications for the precise quantification of its unlabeled
counterpart.[1] Its primary area of research application is in the study of schizophrenia, where
sarcosine has been investigated for its role as a competitive inhibitor of the glycine transporter
type | (GlyT1) and a co-agonist of the N-methyl-D-aspartate (NMDA) receptor.[1][5][6] By
inhibiting GlyT1, sarcosine increases the synaptic concentration of glycine, thereby potentiating
NMDA receptor function.[1][7]

This guide provides a comprehensive overview of the chemical properties, biochemical
mechanisms, and research applications of Sarcosine-15N.
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Chemical Properties and Data

Sarcosine-15N is physically a white, water-soluble, crystalline powder.[2][8] It is essential to
store it under specific conditions to maintain its stability. Stock solutions should be stored at
-80°C for up to six months or at -20°C for up to one month, protected from light and under a
nitrogen atmosphere.[5]

Quantitative Data Summary

The key chemical and physical properties of Sarcosine-15N are summarized below, with a
comparison to its unlabeled form for reference.

Sarcosine .
Property Sarcosine-15N Data Source(s)
(Unlabeled)
2-
2-(methylamino)acetic )
IUPAC Name " (methyl[*®*N]Jamino)ace [9]
aci
tic acid
N-Methylglycine, N-Methylglycine-13N,
Synonyms Yoy oy [1][9]
Methylglycine Sarcosin-1°N
Chemical Formula C3H7NO2 CsH715NO2 [2][10]
Molecular Weight 89.09 g/mol 90.09 g/mol [2][10]
Not consistently
CAS Number 107-97-1 _ [2][10]
available
Appearance White solid White solid [2]
Solubility in Water 89.09 g/L (at 20 °C) High [2]
Melting Point 208 to 212 °C Not specified [2]
Isotopic Purity N/A Typically =98% [10]

Biochemical Role and Mechanism of Action

Sarcosine plays a significant role in central nervous system (CNS) biochemistry, primarily
through its interaction with the glutamatergic system. It acts as a potent inhibitor of the glycine
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transporter type | (GlyT1), a protein responsible for clearing glycine from the synaptic cleft.[11]
By blocking this transporter, sarcosine elevates extracellular glycine levels.

Glycine is an essential co-agonist, along with glutamate, for the activation of the NMDA
receptor.[6] Therefore, by increasing synaptic glycine, sarcosine indirectly enhances NMDA
receptor signaling.[1] This mechanism is of particular interest in schizophrenia research, as
NMDA receptor hypofunction is a leading hypothesis for the pathophysiology of the disorder.[6]
[11][12] Sarcosine is also considered a direct co-agonist at the NMDA receptor's glycine
binding site.[7]
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Mechanism of Action of Sarcosine at the Glutamatergic Synapse
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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